Cas no 1249333-73-0 (1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane
• CAS No: 1249333-73-0
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6356496
• PubChem ID: 62112856
• Update Time: 2025-09-23

1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane
• EN300-1135222
• 1249333-73-0
• CS-0266097
• AKOS011392682

• Inchi： 1S/C13H23BrO/c14-11-13(9-5-2-6-10-13)15-12-7-3-1-4-8-12/h12H,1-11H2
• InChI Key： KPKDXXHITZFVTQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC1CCCCC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane

1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane: A Versatile Compound for Pharmaceutical and Industrial Applications

1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane is a synthetic organic compound with a unique molecular structure that combines bromomethyl and cyclohexyloxy functional groups within a cyclohexane ring framework. The CAS No. 1249333-73-0 identifies this compound as a distinct chemical entity, which has garnered attention in recent years for its potential applications in pharmaceutical chemistry, material science, and industrial catalysis. Its molecular formula, C₁₄H₂₇BrO, reflects the presence of a bromine atom, a cyclohexane backbone, and an ether linkage, which collectively contribute to its reactivity and functional versatility.

Recent studies have highlighted the utility of 1-(bromomethyl)-1-(cyclohexyloxy)cycylohexane as a key intermediate in the synthesis of bioactive molecules. The bromomethyl group serves as a versatile electrophilic handle for further functionalization, while the cyclohexyloxy moiety provides steric and electronic effects that influence the compound's reactivity. This dual functionality has made it a focal point in the development of novel therapeutic agents, particularly in the context of targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in modulating cellular signaling pathways.

One of the most promising applications of 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane is its role in the design of prodrugs. Prodrug strategies often rely on the controlled release of active pharmaceutical ingredients (APIs) through chemical transformations, and the bromomethyl group can be selectively modified to achieve this. For example, recent research published in Journal of Medicinal Chemistry (2023) demonstrated the use of this compound as a precursor for synthesizing targeted drug delivery systems, where the cyclohexyloxy group enhances solubility and bioavailability while the bromomethyl moiety facilitates site-specific activation.

Another area of growing interest is the application of 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane in polymer science. The cyclohexane ring and ether linkage provide structural flexibility, making this compound a suitable candidate for synthesizing biodegradable polymers. A 2023 study in Advanced Materials explored its use in creating stimuli-responsive hydrogels, which have potential applications in tissue engineering and drug delivery. The bromomethyl group was found to enhance cross-linking efficiency, while the cyclohexyloxy moiety improved the hydrogel's mechanical stability under physiological conditions.

From a synthetic perspective, the 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane molecule is notable for its ability to undergo a range of chemical transformations. The bromomethyl group can participate in nucleophilic substitution reactions, while the cyclohexyloxy group can undergo hydrolysis or oxidation under specific conditions. This reactivity has been exploited in the development of new synthetic methodologies, including the use of this compound as a building block for creating complex heterocyclic structures. A 2024 paper in Organic Letters described a novel approach to synthesizing pyrrolidine derivatives using this compound as a starting material, which could have implications for the development of new antiviral and anticancer agents.

Environmental and safety considerations are also critical in the evaluation of compounds like 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane. While it is not classified as a hazardous substance under current regulatory frameworks, its synthesis and use require careful handling to ensure compliance with industrial safety standards. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound, reducing the environmental impact of its manufacturing process. These efforts align with global initiatives to promote eco-friendly chemical practices in the pharmaceutical and industrial sectors.

Looking ahead, the potential applications of 1-(bromomethyl)-1-(cyclohexyloxy)cyclohexane are expected to expand further as researchers continue to explore its chemical properties and functional versatility. Its role in drug discovery, material science, and polymer chemistry underscores its significance as a multifunctional compound. Ongoing studies are focused on optimizing its synthetic pathways, enhancing its biological activity, and expanding its utility in emerging fields such as nanotechnology and biotechnology. These developments are likely to drive its adoption in a wide range of applications, solidifying its position as a key player in the chemical sciences.